{1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanamine

• Molecular Formula: C9H11N3
• Molecular Weight: 161.20 g/mol
• IUPAC Name: (1-methylpyrrolo[2,3-b]pyridin-5-yl)methanamine
• InChI: InChI=1S/C9H11N3/c1-12-3-2-8-4-7(5-10)6-11-9(8)12/h2-4,6H,5,10H2,1H3
• InChI Key: LSIGQOQBOVMTLO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=CC(=CN=C21)CN

Description

{1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanamine is a useful research compound. Its molecular formula is C9H11N3 and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile (210 mg, 1.3 mmol) in 10% NH3-MeOH (10 mL) was added Raney Nickel (0.5 mL, Raney (registered trademark) 2800 slurry in water), and the mixture was stirred at room temperature under hydrogen atmosphere for 4 hrs. The mixture was filtered through a pad of Celite (registered trademark), washed with MeOH, the filtrate was concentrated to give 200 mg (93% yield) of the titled compound as a white solid.